Cas no 1171776-92-3 ([6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid)

• Product Name: [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid
• CAS No: 1171776-92-3
• MF: C₁₄H₁₅N₅O₂
• MW: 285.301202058792
• CID: 3158793
• Update Time: 2025-05-19

[6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid Chemical and Physical Properties

Names and Identifiers

• [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

• Inchi： 1S/C14H15N5O2/c1-3-18-7-6-12(17-18)11-5-4-10-9(2)16-19(8-13(20)21)14(10)15-11/h4-7H,3,8H2,1-2H3,(H,20,21)
• InChI Key： ZESPBHUVQDXKHT-UHFFFAOYSA-N
• SMILES： OC(CN1C2C(=CC=C(C3C=CN(CC)N=3)N=2)C(C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4

Additional information on [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid

Comprehensive Overview of [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid (CAS No. 1171776-92-3)

The compound [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid (CAS No. 1171776-92-3) is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate architecture, featuring a pyrazolo[3,4-b]pyridine core linked to an ethylpyrazole moiety and an acetic acid functional group, positions it as a promising candidate for drug discovery and development. Researchers are particularly interested in its potential applications in modulating enzyme activity and receptor interactions, given its ability to mimic natural substrates.

In recent years, the demand for novel small-molecule inhibitors and biologically active compounds has surged, driven by advancements in precision medicine and targeted therapies. [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid aligns with this trend, as its structural features enable selective binding to specific protein targets. This specificity is critical for minimizing off-target effects, a key concern in modern therapeutics. The compound's pyrazole and pyridine rings contribute to its stability and bioavailability, making it a viable scaffold for further derivatization.

The synthesis of 1171776-92-3 typically involves multi-step organic reactions, including condensation and cyclization processes, to construct its fused heterocyclic system. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to confirm its purity and structural integrity. These methods ensure that the compound meets the stringent quality standards required for preclinical and clinical studies. Additionally, computational modeling has been utilized to predict its pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME).

One of the most searched questions regarding [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid revolves around its potential therapeutic applications. Preliminary studies suggest its relevance in inflammatory diseases and metabolic disorders, owing to its interaction with key signaling pathways. For instance, its acetic acid moiety may play a role in inhibiting cyclooxygenase (COX) enzymes, which are implicated in inflammation. This has sparked interest in its use as a lead compound for developing next-generation anti-inflammatory agents.

Another hot topic in the scientific community is the compound's role in cancer research. The pyrazolo[3,4-b]pyridine scaffold is known to exhibit antitumor activity by interfering with cell proliferation and angiogenesis. Researchers are exploring whether 1171776-92-3 can be optimized to enhance its selectivity for cancer cells while sparing healthy tissues. Such investigations are part of a broader effort to address the challenges of drug resistance and toxicity in oncology.

From a commercial perspective, [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid is available as a high-purity reference standard for research purposes. Suppliers often highlight its use in high-throughput screening (HTS) and structure-activity relationship (SAR) studies. The compound's compatibility with automated assay systems makes it a valuable tool for accelerating drug discovery pipelines. Furthermore, its stability under various storage conditions ensures reliable performance in long-term experiments.

Environmental and safety considerations are also paramount when working with 1171776-92-3. While it is not classified as a hazardous substance, proper handling protocols, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidance on its safe use and disposal. These precautions align with the growing emphasis on sustainable and responsible laboratory practices.

In summary, [6-(1-ethyl-1H-pyrazol-3-yl)-3-methyl-1H-pyrazolo[3,4-b]pyridin-1-yl]acetic acid (CAS No. 1171776-92-3) represents a versatile and promising compound in medicinal chemistry. Its unique structure, combined with its potential therapeutic applications, makes it a subject of ongoing research and development. As the scientific community continues to unravel its mechanisms of action and optimize its properties, this compound may pave the way for innovative treatments in areas such as inflammation, metabolism, and oncology. Its availability as a research standard further underscores its importance in advancing biomedical science.